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Executive Summary

Tridecyl phosphite and its isomer, triisotridecyl phosphite (CAS No. 77745-66-5), are widely
used as secondary antioxidants and stabilizers in various polymers and industrial applications.
[1][2] Understanding their environmental fate—how they behave and persist in the environment
—is crucial for comprehensive risk assessment and sustainable material development. This
technical guide synthesizes the available information on the environmental characteristics of
tridecyl phosphite, addressing its biodegradability, hydrolysis, aguatic toxicity, and soil
mobility.

A significant challenge in assessing tridecyl phosphite is the limited availability of publicly
accessible, quantitative data from standardized environmental fate and ecotoxicity studies.
Regulatory hazard classifications indicate that it "may cause long lasting harmful effects to
aquatic life" (H413).[3] To provide a more complete picture, this guide incorporates data from
structurally similar phosphite antioxidants as analogues where direct data is unavailable,
alongside detailed descriptions of the standard experimental protocols used for such
evaluations.

Physicochemical Properties

Understanding the basic physical and chemical properties of a substance is fundamental to
predicting its environmental distribution. Triisotridecyl phosphite is a colorless, combustible
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liquid with a faint odor and is practically insoluble in water.[3]

Property Value Reference

77745-66-5 (for Triisotridecyl

CAS Number [31[4]
phosphite)
Molecular Formula Cs9Hs103P [3]
Molar Mass 629.04 g/mol [3]
Physical State Liquid [3]
Melting Point <-20°C [3]
Flash Point 154 °C (Closed cup) [3]
Density 0.88 g/cm? (at 25 °C) [3]
Water Solubility Practically insoluble [3]

Environmental Fate

The environmental fate of a chemical is determined by its persistence (resistance to
degradation) and partitioning (movement between air, water, soil, and biota).

Biodegradability

Biodegradation is the breakdown of organic matter by microorganisms. "Ready
biodegradability” tests are stringent evaluations of a chemical's potential for rapid and complete
biodegradation in an aerobic aquatic environment.

Data: No direct ready biodegradability data for tridecyl phosphite was found in the public
domain. However, data for a structurally analogous substance, Tris(2,4-di-tert-
butylphenyl)phosphite, indicates it is not readily biodegradable, showing only 6% degradation
over 28 days in an OECD 301B study. This suggests that tridecyl phosphite is also likely to
be persistent in the environment.
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Experimental Protocol: OECD 301F - Manometric Respirometry Test

This method is a cornerstone for assessing ready biodegradability.[5][6][7][8]

e Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with activated sludge from a wastewater treatment plant. The mixture is incubated in a

closed flask with a device to measure the pressure change resulting from oxygen

consumption by the microorganisms as they biodegrade the substance.

e Inoculum: Activated sludge, typically from a domestic wastewater treatment facility, is used

as the microbial source. The concentration is generally kept low (e.g., 30 mg/L solids).

» Test Conditions: The test is run in the dark at a constant temperature (e.g., 20-24°C) for 28

days. The test substance is usually the sole source of organic carbon at a concentration of

100 mg/L.

o Measurement: The oxygen consumed is measured over the 28-day period and is expressed

as a percentage of the theoretical oxygen demand (ThOD).

o Pass Criteria: A substance is considered "readily biodegradable” if it reaches 60% of its

ThOD within a 10-day window during the 28-day test period.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b147561?utm_src=pdf-body-img
https://www.benchchem.com/product/b147561?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

e 1. OECD 203 - Phytosafe [phytosafe.com]
e 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
o 3. gestis-database.dguv.de [gestis-database.dguv.de]

e 4. Triisotridecyl phosphite | C39H8103P | CID 22630279 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 5. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a
realistic environment - PMC [pmc.ncbi.nim.nih.gov]

e 6. petroleumhpv.org [petroleumhpv.org]

e 7. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a
realistic environment - PubMed [pubmed.ncbi.nlm.nih.gov]

o 8. Application of the OECD 301F respirometric test for the biodegradability assessment of
various potential endocrine disrupting chemicals - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Tridecyl Phosphite: An In-Depth Technical Guide to its
Environmental Fate and Biodegradability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147561#tridecyl-phosphite-environmental-fate-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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